2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide

• Molecular Formula: C13H12BrClN4O4
• Molecular Weight: 403.61 g/mol
• IUPAC Name: 2-(4-bromo-5-methyl-3-nitropyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C13H12BrClN4O4/c1-7-12(14)13(19(21)22)17-18(7)6-11(20)16-9-5-8(15)3-4-10(9)23-2/h3-5H,6H2,1-2H3,(H,16,20)
• InChI Key: QFZYXWKRJZSXSB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1CC(=O)NC2=C(C=CC(=C2)Cl)OC)[N+](=O)[O-])Br

Description

2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes such as COX-2 and lipoxygenase, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to modulate the activity of ion channels such as TRPV1, which are involved in pain sensation.
Biochemical and Physiological Effects:
2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to modulate the activity of ion channels such as TRPV1, which are involved in pain sensation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide in lab experiments is its potent anti-inflammatory and analgesic properties. This makes it a useful tool for studying the mechanisms underlying these processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in experimental settings.

Future Directions

There are several potential future directions for research involving 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide. One area of interest is the development of new drugs based on this compound for the treatment of inflammation and pain. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential as a selective COX-2 inhibitor. Finally, more research is needed to determine the safety and toxicity profile of this compound in humans, which could pave the way for its use in clinical trials.

Synthesis Methods

The synthesis of 2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide involves the reaction of 4-bromo-5-methyl-3-nitro-1H-pyrazole with N-(5-chloro-2-methoxyphenyl)acetamide in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

2-(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)-N-(5-chloro-2-methoxyphenyl)acetamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs to treat conditions such as arthritis and neuropathic pain. Additionally, this compound has been investigated for its potential as a selective COX-2 inhibitor, which could have implications for the treatment of cancer and other diseases.